Cas no 1696687-54-3 (2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid
• CAS No: 1696687-54-3
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6378174
• PubChem ID: 103666179
• Update Time: 2025-08-04

2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(pyrimidin-2-yl)propanoic acid
• EN300-1299372
• 1696687-54-3

• Inchi： 1S/C15H15N3O4/c19-14(20)12(9-13-16-7-4-8-17-13)18-15(21)22-10-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,18,21)(H,19,20)
• InChI Key： FFXXUYDKDLBVKE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid (CAS No. 1696687-54-3)

2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid (CAS No. 1696687-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrimidine-based amino acid derivative, plays a crucial role in the development of novel therapeutic agents and biochemical probes. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a pyrimidine ring, makes it a valuable intermediate in synthetic chemistry.

The molecular formula of 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid is C₁₅H₁₅N₃O₄, with a molecular weight of 301.30 g/mol. The compound's structure includes a propanoic acid backbone, which is functionalized with a pyrimidin-2-yl group and a Cbz-protected amino group. This combination of functional groups enhances its reactivity and versatility in various chemical reactions, particularly in peptide synthesis and drug design.

One of the key applications of 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid is in the field of medicinal chemistry. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and bioconjugates. The pyrimidine ring is a common motif in many FDA-approved drugs, making this compound a promising candidate for the development of new therapeutics targeting kinases, enzymes, and receptors.

In addition to its pharmaceutical applications, 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid is also used in biochemical research. Its ability to mimic natural amino acids makes it a valuable tool for studying protein-protein interactions and enzyme mechanisms. The Cbz protecting group can be selectively removed under mild conditions, allowing for further functionalization and customization of the molecule.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid typically involves multi-step organic reactions, including protection-deprotection strategies and coupling reactions. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methods are critical for maintaining the compound's integrity and performance in downstream applications.

From a market perspective, the demand for 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid is steadily increasing, driven by its growing applications in drug discovery and biotechnology. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound to support their R&D efforts. The global market for pyrimidine derivatives is expected to expand further, with 1696687-54-3 playing a notable role in this growth.

For researchers and industry professionals, understanding the properties and applications of 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid is essential. Its compatibility with solid-phase peptide synthesis (SPPS) and other advanced methodologies makes it a versatile reagent. Additionally, its stability under various conditions ensures reliable performance in both laboratory and industrial settings.

In summary, 2-{(benzyloxy)carbonylamino}-3-(pyrimidin-2-yl)propanoic acid (CAS No. 1696687-54-3) is a compound of significant scientific and commercial interest. Its unique structural features and broad applicability make it a valuable asset in pharmaceutical development, biochemical research, and beyond. As the field of precision medicine continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare and biotechnology.